REACTION_CXSMILES
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[O:1]([CH2:8][C:9]([OH:11])=O)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.C(N1C=CN=C1)(N1C=CN=C1)=O.O1CCCC1.Cl.Cl.[N:31]1([CH2:36][CH2:37][CH2:38][NH2:39])[CH:35]=[CH:34][N:33]=[CH:32]1>O>[N:31]1([CH2:36][CH2:37][CH2:38][NH:39][C:9](=[O:11])[CH2:8][O:1][C:2]2[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=2)[CH:35]=[CH:34][N:33]=[CH:32]1 |f:3.4.5|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O(C1=CC=CC=C1)CC(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(N1C=NC=C1)N1C=NC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O1CCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl.Cl.N1(C=NC=C1)CCCN
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for 18 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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A mixture of 2.28 g
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Type
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TEMPERATURE
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Details
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heated
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Type
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TEMPERATURE
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Details
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at reflux temperature for 5 hours
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Duration
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5 h
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Type
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TEMPERATURE
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Details
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the mixture was heated for 30 minutes
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Duration
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30 min
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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to remove the tetrahydrofuran
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Type
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ADDITION
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Details
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The residue was treated with methylene chloride and 50 ml
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Type
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CUSTOM
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Details
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of 1N sodium hydroxide and the layers separated
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Type
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WASH
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Details
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The organic layer was washed with water
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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WASH
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Details
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The residue was washed onto
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Type
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FILTRATION
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Details
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a filter with ether
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Reaction Time |
18 h |
Name
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Type
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product
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Smiles
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N1(C=NC=C1)CCCNC(COC1=CC=CC=C1)=O
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |